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Compound of Interest

Compound Name: N-Alpha-acetyllysine
CAS No.: 152473-69-3
Cat. No.: B132158
Get Quote
. J

Executive Safety Summary

While N-Alpha-acetyllysine is often classified as "non-hazardous" under OSHA HCS
2012/2024 and is not a P-listed or U-listed RCRA waste, it must not be treated as general
refuse.[1][2][3] As a zwitterionic amino acid derivative, its unregulated release contributes to
high Biological Oxygen Demand (BOD) in municipal water systems, potentially violating local
environmental discharge permits.[1][2][3]

Immediate Directive:
e Do NOT dispose of via sanitary sewer (sink) without explicit EHS approval.[1][3]
e Do NOT discard solid powder in regular trash.[1][3]

o Default Stream: Segregate into Non-Halogenated Organic or Aqueous Chemical Waste.[1][3]

Chemical Profile & Hazard Analysis
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To manage disposal effectively, one must understand the physicochemical stability of the

compound.[1][2]

Property

Specification

Operational Implication

CAS Number

1946-82-3

Use for waste manifest
labeling.[1][2][3]

Physical State

White Crystalline Powder

High dust potential; inhalation

risk during transfer.[1][3]

Dictates liquid waste

Solubility Water (Miscible), Acetic Acid segregation (Aqueous vs.
Organic).[1][3]
No immediate

Stability Stable at Room Temp explosion/reaction risk in waste
containers.[1][3]

] ] CRITICAL: Do not mix with
o Incompatible with Strong o ) )
Reactivity o Nitric/Perchloric acid waste.[1]
Oxidizers
[3]
o ) ] Keep away from ignition
Combustibility Class 11 Combustible Solid

sources in waste storage.[1][3]

The "Why" Behind the Protocol

Although the acute toxicity is low, the decision to treat N-Alpha-acetyllysine as chemical

waste is driven by Environmental Stewardship and Regulatory Ambiguity.[1][2][3]

o BOD Load: Amino acid derivatives are nutrient sources for bacteria.[1][3] Large discharges

can destabilize local wastewater treatment biology.[1]

e Regulatory Drift: "Non-hazardous" status is subject to change.[1][3] Treating it as regulated

waste ensures future-proof compliance.[1][2][3]

Disposal Decision Logic (Workflow)
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The following decision tree illustrates the logic for segregating N-Alpha-acetyllysine waste
based on its state (Solid vs. Liquid) and solvent matrix.

Waste Generation:
N-Alpha-acetyllysine

Determine Physical State

N\

Solid / Powder Liquid / Solution

Solid Chemical Waste

(Label: Non-Haz Solids) Identify Solvent Matrix

Organic Solvent

Aqueous Buffer / Water (e.g., Acetic Acid, DMSO)

ow Concentration igh Concentration

Solvent Waste Stream
(Segregate Halogenated)

Aqueous Chemical Waste
(pH 5-9)

Click to download full resolution via product page

Figure 1: Logic flow for segregating N-Alpha-acetyllysine waste streams to ensure regulatory
compliance.[1][2][3]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Expired Powder or Spills)
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Objective: Prevent dust generation and environmental release.[1][3]

» Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated
solid chemical waste drum.[1][2][3]

e Transfer:
o Wear nitrile gloves and safety glasses.[1]

o If the powder is loose, dampen a paper towel with water, wipe the area/substance to
capture dust, and dispose of the towel in the solid waste container.[2]

e Labeling:
o Label as "Non-Regulated Chemical Solid".[1][3]
o List constituents: "N-Alpha-acetyllysine, 99%".

o Mark hazards: "Irritant” (precautionary).

Protocol B: Liquid Waste (Experimental Residues)

Objective: Prevent cross-reaction in waste carboys.
e Analyze the Solvent:
o Scenario 1: Water/PBS Buffer.
= Pour into the Aqueous Waste carboy.[1][3]
» Ensure the carboy pH remains between 5 and 9.[1][4]
o Scenario 2: Acetic Acid or DMSO.
= Pour into the Non-Halogenated Organic Solvent carboy.

= WARNING: Do not mix with oxidizing acids (Nitric, Chromic) as N-Alpha-acetyllysine
can act as a reducing agent, creating exothermic risks.[1][2][3]
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e Rinsing:
o Triple-rinse the original vessel with a small volume of solvent.[1][2][3]
o Add the first rinse to the chemical waste container.[1][3]

o Subsequent rinses may be sink-disposable only if the solvent itself is drain-safe (e.qg.,
water).[1][2][3]

Protocol C: Contaminated Debris (Sharps & Plastics)[1]
[2][3]

o Pipette Tips/Tubes: If visibly contaminated, place in a clear biohazard/chemical waste bag.[1]

[3]
e Sharps: Dispose of in a puncture-proof sharps container. Do not recap needles.

Emergency Response: Spill Management

In the event of a laboratory spill, follow this self-validating containment procedure.
1. Assess Volume 2. Don PPE . Avoid Dry Sweepin 4. Wet Wipe Method 5. Bag & Label
A ___Avoid Dry Sweeping | p :
& LocatlorllJ (Gloves, Goggles, N95) & e ° = (Prevelnt Dust) (Sohcgi Waste?

Click to download full resolution via product page
Figure 2: Spill response workflow emphasizing dust control.
Spill Cleanup Procedure:
* |solate: Mark the area.[1][3][5]

e Protect: Wear standard PPE. If a large amount of powder (>100g) is spilled, use an N95
respirator to prevent inhalation of fine particulates.[1]

o Dampen: Do not dry sweep.[1][3] Cover the spill with wet paper towels (water or ethanol) to
suppress dust.[1]
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e Collect: Scoop the wet slurry into a chemical waste bag or jar.

» Decontaminate: Wash the surface with soap and water.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Acetyllysine - Wikipedia [en.wikipedia.org]
. wku.edu [wku.edu]

. 298% (TLC), suitable for ligand binding assays | Sigma-Aldrich [sigmaaldrich.com]

°
BN w N e

. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

e 5. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University
[cwu.edu]

6. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://en.wikipedia.org/wiki/Acetyllysine
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.fishersci.com/store/msds?partNumber=AC227630010&productDescription=N-ALPHA-ACETYL-L-LYSINE%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Acetyllysine
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://www.fishersci.com/store/msds?partNumber=AC227630010&productDescription=N-ALPHA-ACETYL-L-LYSINE%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/shop/products/n-alpha-acetyl-l-lysine-99/AAJ6508303
https://www.chemimpex.com/products/02621
https://www.tcichemicals.com/CA/en/p/A2171
https://en.wikipedia.org/wiki/Acetyllysine
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://pdf.benchchem.com/1580/Navigating_the_Safe_Disposal_of_1_Aminoethanol_in_a_Laboratory_Setting.pdf
https://pdf.benchchem.com/605/Safeguarding_Your_Laboratory_Proper_Disposal_of_Amino_PEG2_C2_acid.pdf
https://en.wikipedia.org/wiki/Acetyllysine
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://en.wikipedia.org/wiki/Acetyllysine
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://en.wikipedia.org/wiki/Acetyllysine
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b132158?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Acetyllysine
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/a2010
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.fishersci.com/store/msds?partNumber=AC227630010&productDescription=N-ALPHA-ACETYL-L-LYSINE%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

7. Thermo Scientific Chemicals N(alpha)-Acetyl-L-lysine, 99% 1g:Biochemical | Fisher
Scientific [fishersci.ca]

o 8. chemimpex.com [chemimpex.com]

o 9. Nalpha-Acetyl-L-lysine | 1946-82-3 | TCI AMERICA [tcichemicals.com]
e 10. pdf.benchchem.com [pdf.benchchem.com]

e 11. pdf.benchchem.com [pdf.benchchem.com]

» To cite this document: BenchChem. [N-Alpha-acetyllysine: Operational Disposal & Handling
Guide[1][2][3]]- BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132158/docs#n-alpha-acetyllysine-operational-
disposal-handling-guide-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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